Cas no 20790-78-7 (3-(N-Methylamino)-D-alanine)

3-(N-Methylamino)-D-alanine structure
3-(N-Methylamino)-D-alanine structure
Product Name:3-(N-Methylamino)-D-alanine
CAS No:20790-78-7
MF:C4H10N2O2
MW:118.134400844574
CID:51655
PubChem ID:6999077
Update Time:2025-04-18

3-(N-Methylamino)-D-alanine Chemical and Physical Properties

Names and Identifiers

    • 3-(N-Methylamino)-D-alanine
    • (R)-2-Amino-3-(methylamino)propanoic acid
    • 3-(N-Methylamino)-D-alanine; AC1OE4MS; CTK1A1764; AG-E-52620; KB-178599; D-alanine, 3-(methylamino)-; (R)-2-Amino-3-(methylamino)propanoic acid; 3-(Methylamino)-D-alanine;
    • beta-N-Methylamino-D-Ala
    • AKOS030212891
    • (2R)-2-amino-3-(methylamino)propanoic acid
    • DTXSID50426433
    • 20790-78-7
    • SCHEMBL16326293
    • ?-N-Methylamino-D-Ala
    • Inchi: 1S/C4H10N2O2/c1-6-2-3(5)4(7)8/h3,6H,2,5H2,1H3,(H,7,8)/t3-/m1/s1
    • InChI Key: UJVHVMNGOZXSOZ-GSVOUGTGSA-N
    • SMILES: OC([C@@H](CNC)N)=O

Computed Properties

  • Exact Mass: 118.0743
  • Monoisotopic Mass: 118.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.8
  • Topological Polar Surface Area: 75.4Ų

Experimental Properties

  • PSA: 75.35
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